Benzonitrile, 4-[[(4-hexylphenyl)methylene]amino]-

• CAS No.: 38690-78-7
• Molecular Formula: C20H22N2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 4-[(4-hexylphenyl)methylideneamino]benzonitrile
• InChI: InChI=1S/C20H22N2/c1-2-3-4-5-6-17-7-9-19(10-8-17)16-22-20-13-11-18(15-21)12-14-20/h7-14,16H,2-6H2,1H3
• InChI Key: MOXOWUJNSDTVNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C=NC2=CC=C(C=C2)C#N

Description

Benzonitrile, 4-[[(4-hexylphenyl)methylene]amino]- is a useful research compound. Its molecular formula is C20H22N2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.9 g. of p-aminobenzonitrile and 9.5 g. of p-n-hexylbenzaldehyde in 100 ml. of benzene is treated with 150 mg. of p-toluenesulfonic acid and reacted as described in Example 1. After evaporation, there remain 14.4 g. of a brownish oil which crystallizes with cooling. Purification is carried out by several recrystallizations from isopropanol as described in Example 1. The p-[(p-n-hexylbenzyliden)amino]benzonitrile which is obtained has a melting point of 32.2°-33.0° C. and a clearing point of 64.5° C. UV (ethanol): ε281 = 23500 (shoulder at 310 nm). The nuclear magnetic resonance, mass spectrum, infrared and microanalysis data confirm the structure.